![molecular formula C7H13ClN2 B6277849 methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride CAS No. 2763756-48-3](/img/no-structure.png)
methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride
Overview
Description
Methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride (MMPH) is a derivative of pyrrolidine and is used in various scientific research applications. It is a versatile compound that can be used in a variety of experiments and studies. MMPH is a colorless to white crystalline solid with a molecular weight of 191.6 g/mol and a melting point of 69-71°C. It is relatively insoluble in water and has a solubility of 0.02 mg/mL. MMPH is also a strong base, with a pKa of 10.7.
Mechanism of Action
Methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride acts as a non-selective agonist of muscarinic acetylcholine receptors (mAChRs). It binds to mAChRs, which then activate a series of intracellular signaling pathways, resulting in the release of neurotransmitters, hormones, and other molecules. These molecules then act on various target cells in the body, resulting in a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter involved in memory and learning. Additionally, methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride has been found to increase the release of norepinephrine, a neurotransmitter involved in the regulation of mood and behavior. It has also been found to increase the release of dopamine, a neurotransmitter involved in the regulation of movement and reward. Finally, methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride has been found to increase the release of serotonin, a neurotransmitter involved in the regulation of appetite, sleep, and mood.
Advantages and Limitations for Lab Experiments
Methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a high yield in the synthesis reaction. Additionally, it has a wide range of applications in scientific research, making it a versatile compound for use in experiments. The main limitation of methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride is its relatively low solubility in water, making it difficult to use in aqueous solutions.
Future Directions
Further research is needed to explore the potential applications of methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride in scientific research. In particular, further research is needed to explore the effects of methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride on various diseases and conditions. Additionally, further research is needed to explore the potential uses of methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride in drug development. Finally, further research is needed to explore the potential uses of methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride in biotechnology and nanotechnology.
Synthesis Methods
Methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride can be synthesized by reacting methyl amine with 1-methyl-1H-pyrrol-3-yl chloride in an anhydrous solvent. This reaction is typically done at room temperature, and the product is isolated by filtration. The yield of the reaction is typically high.
Scientific Research Applications
Methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride has a wide range of applications in scientific research. It has been used in the study of the effects of various drugs on the nervous system, as well as in the study of the effects of drugs on the cardiovascular system. methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride has also been used in the study of the effects of various drugs on the endocrine system. Additionally, it has been used in the study of the effects of various drugs on the immune system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride involves the reaction of 1-methyl-1H-pyrrole with formaldehyde and methylamine, followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "1-methyl-1H-pyrrole", "Formaldehyde", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Mix 1-methyl-1H-pyrrole, formaldehyde, and methylamine in a reaction flask.", "Step 2: Heat the mixture to 80-90°C and stir for 6-8 hours.", "Step 3: Cool the mixture to room temperature and add hydrochloric acid dropwise until the pH reaches 2-3.", "Step 4: Filter the precipitate and wash with cold water.", "Step 5: Dry the product under vacuum to obtain methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride." ] } | |
CAS RN |
2763756-48-3 |
Product Name |
methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine hydrochloride |
Molecular Formula |
C7H13ClN2 |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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